Cas no 1006494-40-1 (3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 1006494-40-1
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 5205022
• PubChem ID: 2526148
• Update Time: 2026-03-06

3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(3,4-dimethylphenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-
• 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid

• Inchi： 1S/C21H20N2O2/c1-15-8-9-18(12-16(15)2)21-19(10-11-20(24)25)14-23(22-21)13-17-6-4-3-5-7-17/h3-12,14H,13H2,1-2H3,(H,24,25)
• InChI Key： LNCGEFSSDWFMHK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CN(CC2=CC=CC=C2)N=C1C1=CC=C(C)C(C)=C1

Additional information on 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid

Comprehensive Overview of 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 1006494-40-1)

The compound 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 1006494-40-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group, a 3,4-dimethylphenyl moiety, and a pyrazole ring, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid has surged, driven by their versatility in medicinal chemistry. This compound's prop-2-enoic acid segment further enhances its reactivity, enabling it to participate in diverse chemical reactions. Scientists are exploring its role in designing small-molecule inhibitors, which are crucial for targeting enzymes and receptors involved in diseases such as inflammation and cancer.

The synthesis of CAS No. 1006494-40-1 involves multi-step organic reactions, often starting with the condensation of 3,4-dimethylphenylhydrazine with a benzyl-substituted diketone. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also investigating greener synthesis routes to minimize environmental impact.

One of the most searched questions about this compound revolves around its biological activity. Preliminary studies suggest that 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid exhibits moderate inhibitory effects on certain kinase enzymes, making it a potential lead compound for drug discovery. Its lipophilic nature and hydrogen-bonding capacity further contribute to its pharmacokinetic properties, a hot topic in modern pharmacology.

From an industrial perspective, the scalability of producing CAS No. 1006494-40-1 is a critical consideration. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of academic and commercial labs. Its applications extend beyond pharmaceuticals, including its use as a chemical intermediate in agrochemicals and functional materials. The rise of AI-driven drug design has also spotlighted such compounds, as they serve as valuable datasets for machine learning models.

In conclusion, 3-1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazol-4-ylprop-2-enoic acid represents a fascinating area of research with broad implications. Its structural complexity and functional diversity align with current trends in precision medicine and green chemistry. As more data becomes available, this compound is likely to play a pivotal role in advancing both scientific understanding and industrial applications.